Cas no 53799-86-3 (Phosphorodichloridic acid, 2-propynyl ester)

• Product Name: Phosphorodichloridic acid, 2-propynyl ester
• CAS No: 53799-86-3
• MF: C₃H₃Cl₂O₂P
• MW: 172.934479951859
• CID: 356332
• PubChem ID: 71365027
• Update Time: 2025-04-19

Phosphorodichloridic acid, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodichloridic acid, 2-propynyl ester
• 3-dichlorophosphoryloxyprop-1-yne
• DTXSID30788465
• 53799-86-3
• SCHEMBL23671129
• Prop-2-yn-1-yl phosphorodichloridate

• Inchi： 1S/C3H3Cl2O2P/c1-2-3-7-8(4,5)6/h1H,3H2
• InChI Key： XHEYZHCJHWNLAA-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCC#C)Cl

Computed Properties

• Exact Mass: 171.92489
• Monoisotopic Mass: 171.9247717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters